Cas no 240136-69-0 (4-(3-Nitrophenyl)pyrimidin-2-amine)

• Product Name: 4-(3-Nitrophenyl)pyrimidin-2-amine
• CAS No: 240136-69-0
• MF: C₁₀H₈N₄O₂
• MW: 216.19612121582
• MDL: MFCD00665910
• CID: 1416166
• PubChem ID: 2735382
• Update Time: 2025-06-08

4-(3-Nitrophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-nitrophenyl)pyrimidin-2-amine
• 2-Amino-4-(3-nitrophenyl)pyrimidine
• 4-(3-nitrophenyl)pyrimidine-2-ylamine
• AC1MC36V
• SureCN4706796
• STOCK6S-73354
• CTK7E1201
• MolPort-002-343-994
• PHOLBBCMCYYTSJ-UHFFFAOYSA-N
• AK167269
• STK397945
• SBB019169
• 4-(3-nitrophenyl)-2-pyrimidinamine
• BBL003842
• OR60125
• 4-(3-nitro-phenyl)-pyrimidin-2-ylamine
• ST4147412
• BC4157519
• T7557
• DS-9461
• DTXSID10370701
• EN300-7380768
• AC-33853
• CS-0156935
• SCHEMBL4706796
• AKOS002659328
• NCGC00324698-01
• MFCD00665910
• AB01318207-02
• 240136-69-0
• SB60536
• DTXCID30321735
• 4-(3-Nitrophenyl)pyrimidin-2-amine

• MDL： MFCD00665910
• Inchi： 1S/C10H8N4O2/c11-10-12-5-4-9(13-10)7-2-1-3-8(6-7)14(15)16/h1-6H,(H2,11,12,13)
• InChI Key： PHOLBBCMCYYTSJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1C=CN=C(N)N=1)=O

Computed Properties

• Exact Mass: 216.06472551g/mol
• Monoisotopic Mass: 216.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6
• XLogP3: 1.3

4-(3-Nitrophenyl)pyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(3-Nitrophenyl)pyrimidin-2-amine

Professional Introduction to 4-(3-Nitrophenyl)pyrimidin-2-amine (CAS No. 240136-69-0)

4-(3-Nitrophenyl)pyrimidin-2-amine, with the chemical identifier CAS No. 240136-69-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's structural framework, featuring a pyrimidine core linked to a nitro-substituted phenyl ring, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The pyrimidine moiety is a cornerstone in medicinal chemistry, frequently employed in the design of drugs targeting various biological pathways. Its aromatic structure allows for interactions with enzymes and receptors, making it a valuable component in drug design. In particular, the presence of an amine group at the 2-position of the pyrimidine ring enhances its reactivity, enabling conjugation with other pharmacophores or functional groups to tailor its pharmacological properties.

The nitrophenyl group appended to the pyrimidine ring introduces additional electronic and steric features that can influence the compound's solubility, metabolic stability, and binding affinity. The nitro group, being electron-withdrawing, can modulate the electronic properties of the aromatic system, potentially affecting how the molecule interacts with biological targets. This feature has been exploited in various drug discovery campaigns to fine-tune pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(3-Nitrophenyl)pyrimidin-2-amine and its potential biological targets. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in cancer metabolism and signal transduction. For instance, research has indicated that derivatives of this compound may exhibit inhibitory activity against kinases and other enzymes implicated in tumor growth and progression.

In vitro studies have demonstrated that certain analogs of 4-(3-Nitrophenyl)pyrimidin-2-amine exhibit promising antiproliferative effects on various cancer cell lines. The mechanism of action often involves interference with critical signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in malignancies. The ability of these compounds to disrupt these pathways suggests their potential as candidates for further development into anticancer therapeutics.

The synthesis of 4-(3-Nitrophenyl)pyrimidin-2-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrimidine precursors with nitrobenzenes or their derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

The pharmacological profile of 4-(3-Nitrophenyl)pyrimidin-2-amine is further enhanced by its ability to undergo metabolic transformations that can yield bioactive metabolites. These metabolites may exhibit different pharmacological activities compared to the parent compound, offering an additional layer of complexity in drug design. Understanding these metabolic pathways is crucial for predicting drug efficacy and safety profiles.

Preclinical studies have begun to explore the potential therapeutic applications of 4-(3-Nitrophenyl)pyrimidin-2-amine in animal models of human disease. Initial findings suggest that this compound may have therapeutic utility in conditions characterized by abnormal cell proliferation and inflammation. The results from these studies provide valuable insights into its mechanism of action and potential side effects, guiding further preclinical development efforts.

The integration of high-throughput screening (HTS) technologies has accelerated the identification of novel derivatives with enhanced pharmacological properties. By systematically evaluating large libraries of compounds, researchers can rapidly identify lead candidates for further optimization. This approach has been instrumental in refining the structure-activity relationships (SAR) for 4-(3-Nitrophenyl)pyrimidin-2-amine derivatives.

The future prospects for 4-(3-Nitrophenyl)pyrimidin-2-amine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. The development of new synthetic strategies and computational tools will continue to facilitate the discovery and optimization of this class of compounds.

In conclusion, 4-(3-Nitrophenyl)pyrimidin-2-amine represents a significant compound in pharmaceutical research due to its versatile structural framework and potential biological activities. Its role as a scaffold for drug development continues to be explored through interdisciplinary approaches combining organic synthesis, computational modeling, and preclinical evaluations. As our understanding of disease mechanisms evolves, so too will the applications for this remarkable compound.